5-((4-(3-Chlorophenyl)piperazin-1-yl)(phenyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[[4-(3-chlorophenyl)piperazin-1-yl]-phenylmethyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C23H24ClN5OS/c1-2-19-25-23-29(26-19)22(30)21(31-23)20(16-7-4-3-5-8-16)28-13-11-27(12-14-28)18-10-6-9-17(24)15-18/h3-10,15,20,30H,2,11-14H2,1H3
• InChI Key: BNXUJBXWQXSTOM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=CC=C3)N4CCN(CC4)C5=CC(=CC=C5)Cl)O
• Molecular Formula: C23H24ClN5OS
• Molecular Weight: 454.0 g/mol

Description

5-((4-(3-Chlorophenyl)piperazin-1-yl)(phenyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C23H24ClN5OS and its molecular weight is 453.99. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

Compounds within the 1,2,4-triazole and piperazine families have demonstrated significant antimicrobial and antifungal activities. For instance, novel 1,2,4-triazole derivatives have been synthesized and shown to possess good or moderate activities against various microorganisms. These activities highlight the potential of such compounds in developing new antimicrobial agents (H. Bektaş et al., 2007). Similarly, certain derivatives have been found to exhibit potent antifungal properties, suggesting their use in treating fungal infections (T. Volkova, I. Levshin, G. Perlovich, 2020).

Anti-inflammatory and Analgesic Properties

Research has also focused on the anti-inflammatory and analgesic properties of 1,2,4-triazole derivatives. A study found that certain compounds within this class showed dose-dependent analgesic and anti-inflammatory activities, indicating their potential for developing new pain management and anti-inflammatory drugs (B. Tozkoparan et al., 2004).

Anticancer Activity

The anticancer potential of 1,2,4-triazole derivatives has been explored, with some compounds displaying inhibitory effects against various cancer cell lines. This suggests their utility in cancer research and the possibility of developing novel anticancer therapies (L. Yurttaş et al., 2014).

EGFR Inhibitors in Cancer Therapy

1,2,4-Triazole derivatives have been studied for their role as epidermal growth factor receptor (EGFR) inhibitors, showing promise in cancer treatment. Their binding affinity to the EGFR binding pocket suggests their potential as effective anti-cancer agents, demonstrating the versatility of this chemical class in therapeutic applications (A. Karayel, 2021).